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Cat. No.: B606231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-394136 is a potent and selective inhibitor of the ultra-rapidly activating delayed rectifier

potassium current (IKur), which is encoded by the Kv1.5 potassium channel.[1][2] This ion

channel is predominantly expressed in the atria of the human heart, making it a promising

therapeutic target for the treatment of atrial fibrillation (AF). The atrial-selective nature of IKur

inhibition offers the potential for effective AF management with a reduced risk of ventricular

proarrhythmias, a significant concern with many current antiarrhythmic drugs. This technical

guide provides a comprehensive overview of the electrophysiological properties, selectivity, and

experimental methodologies associated with BMS-394136.

Chemical Properties
While a definitive chemical structure image for BMS-394136 is not widely published, its

chemical formula and SMILES notation have been reported.

Molecular Formula: C₂₄H₂₁Cl₂FN₄O

CAS Number: 343246-73-1

SMILES: O=C(C1=C(NC2=CC=NN2--INVALID-LINK--

C2=CC=CC=C2)N=C(C4=CN=C(Cl)C=C4)N=C1)N
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Mechanism of Action
BMS-394136 exerts its antiarrhythmic effect by selectively blocking the Kv1.5 potassium

channel, which is responsible for the IKur current in atrial myocytes. The IKur current plays a

crucial role in the repolarization phase of the atrial action potential. By inhibiting this current,

BMS-394136 prolongs the atrial action potential duration (APD) and the effective refractory

period (AERP). This prolongation of the refractory period makes the atrial tissue less

susceptible to the high-frequency re-entrant circuits that sustain atrial fibrillation.
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Cell Preparation Recording Setup

Data Acquisition Data Analysis
Culture Kv1.5-expressing cells Plate cells on coverslips Mount coverslip in recording chamber

Pull and fill patch pipette

Form Giga-ohm sealPrepare intracellular and extracellular solutions Establish whole-cell configuration Apply voltage-clamp protocol Record baseline IKur currents Perfuse with BMS-394136 Record IKur in presence of compound Measure current inhibition Calculate IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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